3-((3-allyl-5-(furan-2-yl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-(benzo[d]thiazol-2-yl)phenyl)propanamide

Specification

• CAS No.: 670273-74-2
• Molecular Formula: C29H22N4O3S3
• Molecular Weight: 570.7
• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-3-[5-(furan-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylpropanamide
• Standard InChI: InChI=1S/C29H22N4O3S3/c1-2-14-33-28(35)25-20(22-7-5-15-36-22)17-38-27(25)32-29(33)37-16-13-24(34)30-19-11-9-18(10-12-19)26-31-21-6-3-4-8-23(21)39-26/h2-12,15,17H,1,13-14,16H2,(H,30,34)
• Standard InChI Key: VWESIJRTXAGCRD-UHFFFAOYSA-N
• SMILES: C=CCN1C(=O)C2=C(N=C1SCCC(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5S4)SC=C2C6=CC=CO6

Introduction

The compound 3-((3-allyl-5-(furan-2-yl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-(benzo[d]thiazol-2-yl)phenyl)propanamide is a complex organic molecule that belongs to the class of thieno[2,3-d]pyrimidines. This class of compounds is known for its diverse biological activities and potential therapeutic applications. The compound's structure includes a thieno[2,3-d]pyrimidine core, a furan ring, an allyl group, and a benzo[d]thiazol-2-yl moiety attached to a propanamide group, which contribute to its unique chemical and biological properties.

Synthesis and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. Key steps include:

• Starting Materials: Often involve commercially available precursors.

• Reaction Conditions: Temperature, solvent choice, and catalysts are crucial for optimizing yields.

• Common Solvents: DMF or DMSO are commonly used to enhance solubility and reactivity.

Mechanism of Action

The compound's mechanism of action likely involves interaction with specific biological targets such as enzymes or receptors. Its structural features allow it to bind effectively to these targets, potentially modulating their activity and influencing various biochemical pathways.

Potential Applications

• Pharmaceutical Development: Due to its intricate structure and potential biological activity.

• Academic Research: Utilized in studies exploring its interactions with biological targets.

Analytical Techniques for Characterization

Several analytical techniques are employed to characterize this compound:

• NMR Spectroscopy: Provides insights into its molecular structure.

• Mass Spectrometry: Used to confirm its molecular weight and purity.

• HPLC: Can be used for assessing purity and stability.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
3-((3-Allyl-5-(furan-2-yl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-phenethylpropanamide	Not specified	Thieno[2,3-d]pyrimidine core, furan and allyl groups, phenethylpropanamide moiety
2-((3-Allyl-5-(furan-2-yl)-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-cyano-3-methylbutan-2-yl)acetamide	Not specified	Thieno[2,3-d]pyrimidine core, furan and allyl groups, cyano and acetamide moieties